Cas no 135378-08-4 (isojasminin)
isojasminin structure
Product Name:isojasminin
CAS No:135378-08-4
MF:C21H40O4
MW:356.539907455444
CID:2036269
PubChem ID:25021708
Update Time:2025-03-27
isojasminin Chemical and Physical Properties
Names and Identifiers
-
- isojasminin
- (2R)-3-[[(E)-9-Octadecenoyl]oxy]-1,2-propanediol
- 9-Octadecenoic acid (9Z)-, (2S)-2,3-dihydroxypropyl ester
- 135378-08-4
- 129784-87-8
- [(2R)-2,3-dihydroxypropyl] (E)-octadec-9-enoate
- 2,3-dihydroxypropyl (9Z)-octadec-9-enoate
-
- Inchi: 1S/C21H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h9-10,20,22-23H,2-8,11-19H2,1H3/b10-9+/t20-/m1/s1
- InChI Key: RZRNAYUHWVFMIP-SQUSKLHYSA-N
- SMILES: O(C[C@@H](CO)O)C(CCCCCCC/C=C/CCCCCCCC)=O
Computed Properties
- Exact Mass: 356.29265975g/mol
- Monoisotopic Mass: 356.29265975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 19
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 483.3±35.0 °C at 760 mmHg
- Flash Point: 155.4±19.4 °C
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
isojasminin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
isojasminin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I30630-5 mg |
isojasminin |
135378-08-4 | 5mg |
¥6400.0 | 2021-09-09 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4301-1 mg |
Isojasminin |
135378-08-4 | 1mg |
¥3235.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN4301-5 mg |
Isojasminin |
135378-08-4 | 98% | 5mg |
¥ 4,510 | 2023-07-11 | |
| TargetMol Chemicals | TN4301-1 mL * 10 mM (in DMSO) |
Isojasminin |
135378-08-4 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6860 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I30630-5mg |
isojasminin |
135378-08-4 | ,98.5% | 5mg |
¥6400.0 | 2023-09-07 | |
| TargetMol Chemicals | TN4301-5mg |
Isojasminin |
135378-08-4 | 5mg |
¥ 4510 | 2024-07-20 | ||
| TargetMol Chemicals | TN4301-1 ml * 10 mm |
Isojasminin |
135378-08-4 | 1 ml * 10 mm |
¥ 6860 | 2024-07-20 |
isojasminin Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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